3-(Acetyloxy)-5-iodophenol-2',3',4'-tri-O-acetyl-beta-D-glucuronide Methyl Ester
3-(Acetyloxy)-5-iodophenol-2',3',4'-tri-O-acetyl-beta-D-glucuronide Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
490028-21-2
VCID:
VC0029179
InChI:
InChI=1S/C21H23IO12/c1-9(23)29-14-6-13(22)7-15(8-14)33-21-19(32-12(4)26)17(31-11(3)25)16(30-10(2)24)18(34-21)20(27)28-5/h6-8,16-19,21H,1-5H3/t16-,17-,18?,19-,21+/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)I)OC(=O)C)C(=O)OC)OC(=O)C
Molecular Formula:
C₂₁H₂₃IO₁₂
Molecular Weight:
594.3
3-(Acetyloxy)-5-iodophenol-2',3',4'-tri-O-acetyl-beta-D-glucuronide Methyl Ester
CAS No.: 490028-21-2
Cat. No.: VC0029179
Molecular Formula: C₂₁H₂₃IO₁₂
Molecular Weight: 594.3
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 490028-21-2 |
|---|---|
| Molecular Formula | C₂₁H₂₃IO₁₂ |
| Molecular Weight | 594.3 |
| IUPAC Name | methyl (3R,4R,5R,6R)-3,4,5-triacetyloxy-6-(3-acetyloxy-5-iodophenoxy)oxane-2-carboxylate |
| Standard InChI | InChI=1S/C21H23IO12/c1-9(23)29-14-6-13(22)7-15(8-14)33-21-19(32-12(4)26)17(31-11(3)25)16(30-10(2)24)18(34-21)20(27)28-5/h6-8,16-19,21H,1-5H3/t16-,17-,18?,19-,21+/m1/s1 |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)I)OC(=O)C)C(=O)OC)OC(=O)C |
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